Cas no 189329-96-2 (2-methylthiophene-3-carboxamide)

• Product Name: 2-methylthiophene-3-carboxamide
• CAS No: 189329-96-2
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD06409271
• CID: 115612
• PubChem ID: 329764074
• Update Time: 2025-09-21

2-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide,2-methyl-
• 2-METHYL-3-THIOPHENECARBOXAMIDE
• 2-methylthiophene-3-carboxamide
• QC-6077
• 3-Thiophenecarboxamide,2-methyl-(9CI)
• 3-THIOPHENECARBOXAMIDE, 2-METHYL-
• EN300-265838
• DTXSID80618662
• SCHEMBL1046891
• AKOS000813799
• VU0549270-1
• 189329-96-2
• F9995-0023
• 2-Methylthiophene-3-carboxamide, 97%

• MDL： MFCD06409271
• Inchi： 1S/C6H7NOS/c1-4-5(6(7)8)2-3-9-4/h2-3H,1H3,(H2,7,8)
• InChI Key： ZDEWSZZMQVGWCA-UHFFFAOYSA-N
• SMILES： S1C=CC(C(N)=O)=C1C

Computed Properties

• Exact Mass: 141.02500
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.239
• Melting Point: 135-140 °C
• Boiling Point: 266.9°Cat760mmHg
• Flash Point: 115.2°C
• Refractive Index: 1.589
• PSA: 71.33000
• LogP: 1.85570
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-methylthiophene-3-carboxamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)